Cas no 3975-08-4 (2-Butyne,1,1,4,4-tetraethoxy-)

• Product Name: 2-Butyne,1,1,4,4-tetraethoxy-
• CAS No: 3975-08-4
• MF: C₁₂H₂₂O₄
• MW: 230.300684452057
• CID: 314846
• PubChem ID: 2724486
• Update Time: 2025-04-19

2-Butyne,1,1,4,4-tetraethoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Butyne,1,1,4,4-tetraethoxy-
• 1,1,4,4-tetraethoxybut-2-yne
• 3975-08-4
• 1,1,4,4-TETRAETHOXY-2-BUTYNE,99%
• 1,1,4,4-TETRAETHOXY-2-BUTYNE
• DTXSID80369142

• Inchi： 1S/C12H22O4/c1-5-13-11(14-6-2)9-10-12(15-7-3)16-8-4/h11-12H,5-8H2,1-4H3
• InChI Key： QJVVNQLFPMBGLC-UHFFFAOYSA-N
• SMILES： O(CC)C(C#CC(OCC)OCC)OCC

Computed Properties

• Exact Mass: 230.15186
• Monoisotopic Mass: 230.151809
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9
• XLogP3: 1.4

Experimental Properties

• Density: 0.9874 (rough estimate)
• Melting Point: 17.5°C
• Boiling Point: 292.3°C (rough estimate)
• Flash Point: 87.2°C
• Refractive Index: 1.4314 (estimate)
• PSA: 36.92